Iminodiacetate

• IUPAC Name: 2-(carboxylatomethylamino)acetate
• InChI: InChI=1S/C4H7NO4/c6-3(7)1-5-2-4(8)9/h5H,1-2H2,(H,6,7)(H,8,9)/p-2
• InChI Key: NBZBKCUXIYYUSX-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)[O-])NCC(=O)[O-]
• Molecular Formula: C4H5NO4-2
• Molecular Weight: 131.09 g/mol

Description

Iminodiacetate is a dicarboxylic acid dianion resulting from the removal of a proton from both of the carboxy groups of iminodiacetic acid. It is a conjugate base of an iminodiacetic acid and an ammoniodiacetate.

Scientific Research Applications

• Chelating Resins Synthesis

  • Iminodiacetate has been utilized for synthesizing low-cross-linked chelating resins, useful in ligand-exchange fractionation of proteins (Gozdzicka-Jozefiak & Augustyniak, 1977).

• Affinity Chromatography Development

  • The retention of amino acids on immobilized nickel iminodiacetate at neutral pH was studied, enhancing the understanding of oligopeptide interactions (Hemdan & Porath, 1985).

• Complex Formation in Medical Imaging

  • Research into iminodiacetate complexes of technetium, which are used in diagnostic medical imaging, provided insights into their chemical structure and properties (Russell & Speiser, 1982).

• Hepatobiliary System Assessment

  • Technetium-99m-labeled iminodiacetic acid analogs are used to assess the pathophysiology and morphology of the hepatobiliary system, with clinical applications in hepatology (Krishnamurthy & Krishnamurthy, 1989).

• Heavy Metals Separation and Recovery

  • Iminodiacetate ion exchanger resins have been effective in separating and recovering heavy metals like lead from mixtures, demonstrating high selectivity and efficiency (Agrawal & Sahu, 2006).

• Improving Nitrilase Activity for Industrial Applications

  • The modification of nitrilase using iminodiacetate has shown potential in improving activity and tolerance, relevant for the production of chelating agents and herbicides (Liu et al., 2018).

• Preconcentration Techniques in Spectrometry

  • Utilizing iminodiacetate chelating resin for preconcentrating cadmium enhanced the sensitivity and efficiency in spectrometry applications (Kumamaru et al., 1986).

• pH-Triggered Gelation in Chemical Studies

  • Iminodiacetate resorcinarene was found to produce pH-reversible gels, providing insights into gel formation and stability under various conditions (Haines & Harrison, 2002).

• Fluorescent Labeling in Protein Studies

  • A study demonstrated the use of an iminodiacetate-modified polyelectrolyte for the recognition and visualization of histidine-tagged proteins, a key development in protein purification and analysis (Cai et al., 2017).

• Metal Ion Extraction and Analysis

  • Iminodiacetate cellulosic sorbents have been used for extracting various metal ions, demonstrating potential for recycling and selective extraction applications (Chan et al., 1992).